
"4-Bromo-2,6-difluorobenzoic acid" physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzoic Acid

Cat. No.: B068048 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2,6-difluorobenzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Bromo-2,6-difluorobenzoic acid, a key intermediate in the synthesis of

pharmaceuticals and advanced materials.[1][2] This document is intended for researchers,

scientists, and professionals in the field of drug development and materials science.

Core Physical and Chemical Properties
4-Bromo-2,6-difluorobenzoic acid, with the CAS number 183065-68-1, is an organic

compound that presents as an off-white crystalline solid under standard conditions.[3][4][5][6]

Its unique molecular structure, featuring both bromine and fluorine substituents on a benzoic

acid ring, imparts valuable reactivity and makes it a versatile building block in organic

synthesis.[7]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 4-
Bromo-2,6-difluorobenzoic acid compiled from various sources.
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Property Value Source(s)

CAS Number 183065-68-1 [2][4][5][7][8][9][10][11][12]

Molecular Formula C₇H₃BrF₂O₂ [4][5][8][9][10][13][11][12]

Molecular Weight 237.00 g/mol [8][9][11]

Appearance
Off-white crystalline

solid/powder
[4][5][6]

Melting Point 196 - 205 °C [2][3][4][5][9]

204 °C [8]

201-203 °C [5][7]

198-201 °C [9]

196-198 °C [4][6]

201-205 °C

200-204 °C [2]

Boiling Point 271.7 °C at 760 mmHg [3][4][5][6]

Density 1.872 - 1.9 g/cm³ [3][4][5][6]

Flash Point 118.1 °C [3][4][5][6]

pKa 2.11 ± 0.10 (Predicted) [10]

Solubility Soluble in Methanol [10]

Refractive Index 1.559 [4][6]

XLogP3 2.3 [4][6]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 4-
Bromo-2,6-difluorobenzoic acid are not extensively detailed in the literature, standard

laboratory procedures are employed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/es/products/45483
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.nbinno.com/article/other-organic-chemicals/optimizing-your-organic-synthesis-with-4-bromo-2-6-difluorobenzoic-acid-properties-and-purchasing-insights-tg
https://www.biosynth.com/p/FB69968/183065-68-1-4-bromo-26-difluorobenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/740020
https://m.chemicalbook.com/ProductChemicalPropertiesCB1177354_EN.htm
https://www.chemscene.com/183065-68-1.html
https://www.finetechnology-ind.com/product/detail/183065-68-1
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.biosynth.com/p/FB69968/183065-68-1-4-bromo-26-difluorobenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/740020
https://m.chemicalbook.com/ProductChemicalPropertiesCB1177354_EN.htm
https://aksci.com/item_detail.php?cat=J90297
https://www.chemscene.com/183065-68-1.html
https://www.finetechnology-ind.com/product/detail/183065-68-1
https://www.biosynth.com/p/FB69968/183065-68-1-4-bromo-26-difluorobenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/740020
https://www.chemscene.com/183065-68-1.html
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.chemimpex.com/es/products/45483
https://www.innospk.com/en/?news/grok-exploring-4-bromo-26-difluorobenzoic-acid-properties-and-applications
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/740020
https://www.biosynth.com/p/FB69968/183065-68-1-4-bromo-26-difluorobenzoic-acid
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.nbinno.com/article/other-organic-chemicals/optimizing-your-organic-synthesis-with-4-bromo-2-6-difluorobenzoic-acid-properties-and-purchasing-insights-tg
https://www.sigmaaldrich.com/US/en/product/aldrich/740020
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.chemimpex.com/es/products/45483
https://www.innospk.com/en/?news/grok-exploring-4-bromo-26-difluorobenzoic-acid-properties-and-applications
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.innospk.com/en/?news/grok-exploring-4-bromo-26-difluorobenzoic-acid-properties-and-applications
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.innospk.com/en/?news/grok-exploring-4-bromo-26-difluorobenzoic-acid-properties-and-applications
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.homesunshinepharma.com/sale-43515315-4-bromo-2-6-difluorobenzoic-acid-cas-183065-68-1-c7h3brf2o2.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1177354_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1177354_EN.htm
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.echemi.com/produce/pr2411051965-4-bromo-2-6-difluorobenzoic-acid.html
https://www.echemi.com/products/pd180521113530-4-bromo-2-6-difluorobenzoic-acid.html
https://www.benchchem.com/product/b068048?utm_src=pdf-body
https://www.benchchem.com/product/b068048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination
The melting point is a crucial indicator of purity. A standard method for its determination is as

follows:

Sample Preparation: A small amount of the crystalline 4-Bromo-2,6-difluorobenzoic acid is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Measurement: The sample is heated at a controlled rate. The temperature at which the

substance begins to melt and the temperature at which it becomes completely liquid are

recorded as the melting point range. For a pure substance, this range is typically narrow.

Synthesis of 4-Bromo-2,6-difluorobenzoic acid
A common laboratory-scale synthesis involves the ortho-lithiation of 3,5-difluorobromobenzene

followed by carboxylation.[10][14][15]

Reaction Setup: A solution of diisopropylamine in anhydrous tetrahydrofuran (THF) is cooled

to -78 °C in an inert atmosphere (e.g., argon or nitrogen).

Lithiation: n-Butyllithium is added dropwise to the cooled solution to form lithium

diisopropylamide (LDA). After a brief stirring period, a solution of 3,5-difluorobromobenzene

in THF is slowly added. The reaction mixture is stirred at -78 °C to allow for the formation of

the lithiated intermediate.

Carboxylation: The reaction mixture is then transferred to a vessel containing an excess of

solid carbon dioxide (dry ice). The mixture is allowed to warm to room temperature with

stirring.

Workup: The reaction is quenched with an aqueous acid solution (e.g., 1N HCl) to a pH of 3.

The aqueous layer is extracted with an organic solvent such as ethyl acetate.

Purification: The combined organic layers are dried over an anhydrous drying agent (e.g.,

MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude

product. Further purification can be achieved by recrystallization.
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Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Bromo-2,6-
difluorobenzoic acid.

Synthesis of 4-Bromo-2,6-difluorobenzoic Acid

Start: 3,5-Difluorobromobenzene

Ortho-Lithiation:
Reaction with 3,5-Difluorobromobenzene at -78°C

LDA Formation:
Diisopropylamine + n-BuLi in THF at -78°C

Carboxylation:
Reaction with excess solid CO2

Acidic Workup:
Quench with 1N HCl

Extraction:
with Ethyl Acetate

Purification:
Drying and Solvent Removal

Final Product:
4-Bromo-2,6-difluorobenzoic Acid

Click to download full resolution via product page
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Caption: Key steps in the synthesis of 4-Bromo-2,6-difluorobenzoic acid.

Spectral Data
Spectroscopic data are essential for the structural confirmation of 4-Bromo-2,6-
difluorobenzoic acid. While full spectra are not provided here, the availability of ¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry data has been reported.[16][17][18] A reported ¹H NMR

spectrum in CDCl₃ shows a multiplet at δ 7.20 (2H).[10] This is consistent with the two

equivalent aromatic protons on the substituted ring.

Safety and Handling
4-Bromo-2,6-difluorobenzoic acid is classified as an irritant and is harmful if swallowed.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. It should be stored in a cool, dry place in a well-

sealed container.[8][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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